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Known IC50 Values for Delphinidin-3-O-glucoside

The table below summarizes the specific IC50 values found in the scientific literature for D3G. Please note

that these values are highly dependent on the experimental conditions, such as the duration of treatment.

Cell Line Cancer Type IC50 Value (µg/mL) Exposure Time Citation

HCT-116 Colorectal Cancer 396 ± 23 µg/mL 24 hours [1]

HT-29 Colorectal Cancer 329 ± 17 µg/mL 24 hours [1]

Standard Protocol for IC50 Determination

The following workflow outlines the general method used to generate IC50 data, which you can adapt for

your experiments with D3G on other cell lines.
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Start IC50 Assay

Seed cells in 96-well plate
(~1×10⁴ cells/well)

Incubate for 24h
(37°C, 5% CO₂)

Treat with D3G
(Series of concentrations

e.g., 50-600 µg/mL)

Incubate with treatment
for 24h

Measure cell viability
(e.g., MTS assay)

Calculate IC50
(e.g., using GraphPad Prism)

IC50 Value Obtained

Click to download full resolution via product page

Key Experimental Details
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Cell Viability Assay: The data in the table was obtained using the CellTiter 96 AQueous One
Solution Cell Proliferation Assay (MTS assay) [1]. The absorbance was measured at 515 nm.
IC50 Calculation: The IC50 values were calculated using Prism software (GraphPad), which fits

the dose-response data to a nonlinear regression model to determine the concentration that causes a
50% reduction in cell viability [1].

Solubility Considerations: Some related phenolic compounds require dissolution in DMSO, with a
final concentration not exceeding 0.5% in the cell culture medium. An untreated control with the same

percentage of DMSO should always be included for comparison [1].

Frequently Asked Questions

Q1: Why might I get different IC50 values for the same cell line? IC50 values can vary significantly

based on several factors, including:

Cell Passage Number: Higher passage numbers can lead to genetic drift and altered drug response.
Assay Type: Different viability assays (e.g., MTT, MTS, LDH) may yield slightly different results.

Serum Concentration: The amount of fetal bovine serum (FBS) in the culture medium can affect
compound bioavailability.

Treatment Duration: Longer exposure times typically result in lower IC50 values.

Q2: The IC50 for my cell line is not listed. What should I do? You will need to determine it empirically.

Follow the standard protocol above, testing a wide range of D3G concentrations (for example, from 50

µg/mL to 600 µg/mL) on your specific cell line to generate a dose-response curve.

Q3: Are there strategies to improve the bioavailability of D3G in vitro? Yes, research suggests that the

bioavailability and stability of anthocyanins like D3G can be enhanced using nano-delivery systems (e.g.,

nano-capsules) or by co-administration with compounds like α-casein [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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